Cas no 1344968-35-9 ((S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide)

• Product Name: (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide
• CAS No: 1344968-35-9
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 2165613
• Update Time: 2025-06-28

(S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-thiazol-2-yl-ethyl)-propionamide
• AM91999
• (S)-2-Amino-N-(1-thiazol-2-ylethyl)propanamide
• (2S)-2-amino-N-[1-(1,3-thiazol-2-yl)ethyl]propanamide
• (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide

• Inchi： 1S/C8H13N3OS/c1-5(9)7(12)11-6(2)8-10-3-4-13-8/h3-6H,9H2,1-2H3,(H,11,12)/t5-,6?/m0/s1
• InChI Key： PLWQFCGVNGSLPA-ZBHICJROSA-N
• SMILES： S1C=CN=C1C(C)NC([C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 96.2

Additional information on (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide

Recent Advances in the Study of (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide (CAS: 1344968-35-9)

In recent years, (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide (CAS: 1344968-35-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral small molecule, featuring both amino and thiazole functional groups, has demonstrated promising biological activities that warrant further investigation. The compound's unique structural characteristics make it a valuable scaffold for drug discovery, particularly in the development of targeted therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's biological effects. Research published in the Journal of Medicinal Chemistry (2023) revealed that (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide exhibits selective inhibition against specific kinase targets involved in inflammatory pathways. The study employed a combination of computational modeling and in vitro assays to demonstrate the compound's binding affinity and selectivity profile.

The synthetic accessibility of this compound has also been a subject of investigation. A 2024 publication in Organic Process Research & Development described an optimized synthetic route for (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide that improves yield and enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacokinetic studies of this compound have shown interesting properties. Research conducted at several academic institutions has demonstrated that the thiazole moiety contributes to improved metabolic stability compared to similar compounds without this heterocycle. These findings suggest potential advantages for in vivo applications.

Current research directions include exploring structure-activity relationships (SAR) around the core scaffold. Several analogs have been synthesized and evaluated, with some derivatives showing enhanced potency while maintaining favorable safety profiles. These efforts are paving the way for potential therapeutic applications in areas such as autoimmune diseases and certain cancers.

The compound's mechanism of action continues to be an active area of investigation. Recent findings presented at the 2024 American Chemical Society national meeting suggest that (S)-2-Amino-N-(1-thiazol-2-yl-ethyl)-propionamide may modulate protein-protein interactions in addition to its kinase inhibitory activity, opening new possibilities for drug development.

Future research directions are expected to focus on target identification and validation, as well as further optimization of the compound's pharmaceutical properties. The growing body of evidence supporting the biological relevance of this scaffold suggests it may become an important tool in chemical biology and a potential starting point for therapeutic development.